Cas no 1993287-81-2 (tert-butyl 3,4-diaminobutanoate)

• Product Name: tert-butyl 3,4-diaminobutanoate
• CAS No: 1993287-81-2
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• CID: 6189519
• PubChem ID: 57106384
• Update Time: 2025-07-02

tert-butyl 3,4-diaminobutanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,4-diaminobutanoate
• 1993287-81-2
• AKOS026740512
• EN300-19457016
• SCHEMBL2801119

• Inchi： 1S/C8H18N2O2/c1-8(2,3)12-7(11)4-6(10)5-9/h6H,4-5,9-10H2,1-3H3
• InChI Key： VFLGIALQBZUQRV-UHFFFAOYSA-N
• SMILES： O(C(CC(CN)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 174.136827821g/mol
• Monoisotopic Mass: 174.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 78.3Ų

Additional information on tert-butyl 3,4-diaminobutanoate

Comprehensive Overview of tert-butyl 3,4-diaminobutanoate (CAS No. 1993287-81-2): Properties, Applications, and Industry Insights

The compound tert-butyl 3,4-diaminobutanoate (CAS No. 1993287-81-2) is a specialized organic molecule gaining attention in pharmaceutical and biochemical research due to its unique structural features. As a derivative of butanoic acid, this compound combines a tert-butyl ester group with two strategically placed amino functionalities, making it a versatile intermediate for synthetic applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, peptide synthesis, and material science, aligning with the growing demand for high-purity building blocks in modern chemistry.

One of the key reasons for the rising interest in tert-butyl 3,4-diaminobutanoate lies in its role as a chiral synthon. The presence of two amino groups at the 3- and 4-positions allows for selective modifications, enabling the construction of complex molecular architectures. This property is particularly valuable in the development of targeted therapeutics, where precise control over stereochemistry is critical. Recent studies have highlighted its utility in creating peptidomimetics—a class of compounds designed to mimic natural peptides while offering improved metabolic stability—addressing a major challenge in drug design.

From a synthetic chemistry perspective, the tert-butyl ester moiety in CAS No. 1993287-81-2 provides distinct advantages. This protecting group is stable under basic conditions but can be selectively removed under acidic conditions, offering chemists a valuable tool for orthogonal deprotection strategies. Such features are frequently discussed in online forums and research publications, where professionals seek insights into efficient protecting group techniques for multi-step syntheses. The compound’s compatibility with common coupling reagents like HBTU or DCC further enhances its practicality in solid-phase peptide synthesis (SPPS), a technique widely used in academia and industry.

Environmental and safety considerations are also driving innovation around tert-butyl 3,4-diaminobutanoate. With increasing regulatory focus on green chemistry principles, researchers are investigating solvent-free or water-based modifications of this compound to reduce waste generation. These efforts resonate with search trends analyzing sustainable chemical processes, as industries seek alternatives to traditional volatile organic solvents. The compound’s relatively low toxicity profile (when handled properly) makes it a candidate for bioconjugation applications, where biocompatibility is essential—a topic frequently queried in scientific databases.

Analytical characterization of CAS No. 1993287-81-2 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring batch-to-batch consistency for critical applications. Quality control discussions often emphasize the importance of residual solvent analysis and enantiomeric purity determination, reflecting common concerns among purchasers of fine chemicals. Suppliers catering to the contract research organization (CRO) market particularly highlight these specifications, as reproducibility is paramount in collaborative drug development projects.

Looking ahead, the demand for tert-butyl 3,4-diaminobutanoate is expected to grow in parallel with advancements in personalized medicine and biologics production. Its structural flexibility allows incorporation into larger scaffolds targeting protein-protein interactions—a hot topic in oncology and immunology research. Furthermore, the compound’s potential in creating degradable polymers for medical devices aligns with the circular economy concept, another frequently searched subject in material science communities.

For laboratories working with this compound, proper storage recommendations include protection from moisture (typically under inert atmosphere) and maintenance at controlled temperatures. These handling protocols mirror best practices for similar amino acid derivatives, a category that generates substantial technical queries in chemical supply databases. As synthetic methodologies evolve—particularly in flow chemistry and catalytic amination—the production scalability of 1993287-81-2 may improve, potentially making it more accessible for large-scale applications while maintaining the stringent purity standards required by end users.